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Introduction

The potassium rhodizonate spot test is a rapid, sensitive, and cost-effective qualitative
method for the detection of lead (Pb?*) ions. This chemical test relies on the reaction between
lead ions and potassium rhodizonate, which forms a characteristic colored complex,
indicating the presence of lead. These application notes provide detailed protocols for the
preparation of potassium rhodizonate test papers and the procedure for conducting the spot
test, along with relevant data and visualizations to ensure accurate and reliable results in a
laboratory setting.

Data Presentation

The following table summarizes the key quantitative and qualitative data associated with the
potassium rhodizonate spot test for lead.
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Parameter

Value | Observation Source(s)

Reagent

Potassium Rhodizonate (or its

[1](2]

sodium salt)

Positive Lead Test Color

Pink, Red, Scarlet, Purple, or

Blue-Violet [3114][5][6]

pH Condition

Acidic (pH ~2.8) [4]51[7]

Reagent Concentration

Saturated aqueous solution
(approx. 0.4 g/100 mL); 0.05- [518]
0.5 wt%

Color Development Time

Instantaneous to within one

[5]16]

minute

Lower Limit of Detection

Can detect lead concentrations
as low as 0.016% (w/w) in [6]
certain media.

Interferences

Barium can produce an orange
color, which is a potential false
positive. Strong acids can
cause a color change to
blue/purple. Other heavy
metals may also cause a pink
reaction, but the addition of L71telts]
dilute HCl is a confirmatory
step for lead. Tin (Sn2*) can
interfere, but this can be
mitigated by oxidation with

hydrogen peroxide.

Confirmatory Step

Addition of 5% hydrochloric

acid (HCI) solution turns the

initial pink/red color to a stable [4151[7]
blue-violet in the presence of

lead.
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Experimental Protocols

1. Preparation of Potassium Rhodizonate Test Solution

This protocol describes the preparation of the reagent solution required for the spot test. It is
recommended to prepare this solution fresh daily, as it can decay within about an hour.[3][4]

o Materials:

o Potassium rhodizonate (or sodium rhodizonate)[1][2]

o

Distilled or deionized water

o

5% Acetic acid solution (vinegar can be used)[3][9]

Beaker

[¢]

[e]

Stirring rod

e Procedure:

o

Weigh approximately 0.3 g of potassium rhodizonate.[3][9]

[¢]

Add the potassium rhodizonate to 100 mL of 5% acetic acid solution in a beaker.[3][9]

[¢]

Stir the mixture to dissolve as much of the solid as possible. A saturated solution, often
described as having the color of strong tea, is desired.[4][7][10]

[e]

The solution is now ready for use.

2. Preparation of Buffer Solution (for enhanced specificity)

For a more robust test, especially in forensic applications, a buffer solution is used to maintain
the optimal pH.[4][7][11]

e Materials:

o Sodium bitartrate (1.9 g)
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[e]

Tartaric acid (1.5 g)

o

Distilled or deionized water (100 mL)

Beaker

[¢]

[¢]

Hot plate and magnetic stirrer

e Procedure:

o Combine 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water.[4]
[71[11]

o Gently heat and stir the solution until all solids are dissolved.[4][7]

o Allow the solution to cool to room temperature before use. This buffer has a pH of
approximately 2.8.[4][5][7]

3. Spot Test Procedure for Lead Detection
This protocol outlines the steps to perform the spot test on a sample surface or material.
o Materials:

o Potassium Rhodizonate Test Solution

[e]

Buffer Solution (optional, but recommended)

o

5% Hydrochloric Acid (HCI) solution (for confirmation)

[¢]

Filter paper or absorbent paper[3][4]

[e]

Droppers or spray bottles[4][10]

[e]

Sample to be tested

e Procedure:
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o Moisten a piece of filter paper with the Potassium Rhodizonate Test Solution. This is now
your test paper.[3]

o Alternatively, for a more controlled application, first spray the area to be tested with the
buffer solution, followed by the rhodizonate solution.[4][11]

o Firmly press or rub the moistened test paper onto the surface of the item being tested for
lead for at least 15 seconds.[3][10]

o Observe the test paper for an immediate color change. The appearance of a pink, red, or
scarlet color indicates the potential presence of lead.[5][7]

o Confirmatory Step: To confirm the presence of lead and eliminate false positives from
other ions, apply a few drops of 5% HCI solution to the colored spot.[4][7]

o If the pink/red color transitions to a stable blue-violet, the presence of lead is confirmed.[5]

[7]

Visualizations

Experimental Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b081583?utm_src=pdf-body
https://www.youtube.com/watch?v=eiJNAxPYK04
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/fa/fa-30/fa-sop-30-distance-determination-sodium-rhodizonate-1692-1.pdf
https://downloads.tbi.tn.gov/forensic-services/crime-scene/CS010.02.pdf
https://www.youtube.com/watch?v=eiJNAxPYK04
https://crimelab.phoenix.gov/QTDocuments/1167.PDF
https://dl.astm.org/jofs/article-pdf/41/6/1046/155489/10_1520_jfs14047j.pdf
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/sodium-rhodizonate-test
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/fa/fa-30/fa-sop-30-distance-determination-sodium-rhodizonate-1692-1.pdf
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/sodium-rhodizonate-test
https://dl.astm.org/jofs/article-pdf/41/6/1046/155489/10_1520_jfs14047j.pdf
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/sodium-rhodizonate-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Testing Procedure
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PinkiRed Observed
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Click to download full resolution via product page

Caption: Workflow for the spot test detection of lead using potassium rhodizonate.

Chemical Reaction Pathway
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Caption: Chemical reaction pathway for the detection of lead with potassium rhodizonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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